![molecular formula C18H14N2O2 B5723094 N'-(1-naphthoyloxy)benzenecarboximidamide](/img/structure/B5723094.png)
N'-(1-naphthoyloxy)benzenecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-naphthoyloxy)benzenecarboximidamide, commonly known as JWH-018, is a synthetic cannabinoid that has gained significant attention in the scientific community. It is a psychoactive compound that acts on the cannabinoid receptors in the brain, producing effects similar to those of tetrahydrocannabinol (THC), the primary psychoactive component of cannabis. The purpose of
Mechanism of Action
JWH-018 acts on the cannabinoid receptors in the brain, specifically the CB1 receptor, which is responsible for the psychoactive effects of N'-(1-naphthoyloxy)benzenecarboximidamide. It binds to the receptor and activates it, producing a range of effects, including altered perception, mood, and cognition.
Biochemical and Physiological Effects:
JWH-018 has been shown to produce a range of biochemical and physiological effects. It has been shown to increase dopamine release, which is associated with pleasure and reward. It also increases the release of other neurotransmitters, including serotonin and norepinephrine, which are involved in mood regulation and stress response. JWH-018 has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
JWH-018 has several advantages for lab experiments, including its synthetic nature, which allows for precise control over the dosage and purity of the compound. It also has a long shelf life, making it ideal for long-term studies. However, JWH-018 has several limitations, including its potential for abuse and the lack of research on its long-term effects.
Future Directions
There are several future directions for research on JWH-018. One area of interest is its potential as a therapeutic agent for the treatment of chronic pain, inflammation, and neurodegenerative diseases. Another area of interest is its potential as a tool for studying the endocannabinoid system and its role in various physiological processes. Additionally, further research is needed to understand the long-term effects of JWH-018 and its potential for abuse.
Synthesis Methods
JWH-018 is synthesized by reacting naphthalene-1-yl-(1-pentylindol-3-yl)methanone with hydroxylamine hydrochloride in the presence of an acid catalyst. The resulting product is then purified and crystallized to obtain JWH-018 in its pure form.
Scientific Research Applications
JWH-018 has been extensively studied in the scientific community for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and neuroprotective effects, making it a promising candidate for the treatment of chronic pain, inflammation, and neurodegenerative diseases.
properties
IUPAC Name |
[(Z)-[amino(phenyl)methylidene]amino] naphthalene-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O2/c19-17(14-8-2-1-3-9-14)20-22-18(21)16-12-6-10-13-7-4-5-11-15(13)16/h1-12H,(H2,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJOCCUASYPLRGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=NOC(=O)C2=CC=CC3=CC=CC=C32)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C(=N/OC(=O)C2=CC=CC3=CC=CC=C32)/N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.